Cas no 896327-42-7 ()

• CAS No: 896327-42-7
• MF: C₁₁H₉N₃OS
• MW: 231.273660421371
• CID: 6773180
• PubChem ID: 7259095
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H9N3OS/c1-3-6-16-10-12-9-7-8(2)4-5-14(9)11(15)13-10/h1,4-5,7H,6H2,2H3
• InChI Key： SLZPMYJXHUKGFX-UHFFFAOYSA-N
• SMILES： S(CC#C)C1=NC(N2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 231.04663309g/mol
• Monoisotopic Mass: 231.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines